Cas no 1158750-89-0 (2,7-Diazaspiro[4.5]decan-3-one)

2,7-Diazaspiro[4.5]decan-3-one is a bicyclic spiro compound featuring a diazaspiro framework with a ketone functional group at the 3-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid spirocyclic core enhances conformational stability, which can improve binding affinity in drug design. The compound’s dual nitrogen atoms offer versatile reactivity for further functionalization, enabling the development of diverse heterocyclic derivatives. High purity and well-defined stereochemistry ensure reproducibility in research applications. Its utility spans medicinal chemistry, particularly in the synthesis of bioactive molecules targeting central nervous system disorders and enzyme inhibition.

2,7-Diazaspiro[4.5]decan-3-one structure

1158750-89-0 structure

Product Name:2,7-Diazaspiro[4.5]decan-3-one

CAS No:1158750-89-0

MF:C₈H₁₄N₂O

MW:154.209561824799

MDL:MFCD12406549

CID:827822

PubChem ID:54596077

Update Time:2025-06-08

2,7-Diazaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

- 2,7-Diazaspiro[4.5]decan-3-one
- 2,7-Diaza-spiro[4.5]decan-3-one
- 2,9-diazaspiro[4.5]decan-3-one
- 2555AA
- PB11013
- AK103687
- ST2403747
- Z1270640437
- 1158750-89-0
- P11463
- CS-W006939
- DS-4167
- MFCD12406549
- Z1255458805
- SCHEMBL16600593
- C8H14N2O
- CHEMBL4572292
- DTXSID80712437
- EN300-94667
- DB-050734
- AKOS016006143
- MDL： MFCD12406549
- Inchi： 1S/C8H14N2O/c11-7-4-8(6-10-7)2-1-3-9-5-8/h9H,1-6H2,(H,10,11)
- InChI Key： BBJZOKHHRARXIG-UHFFFAOYSA-N
- SMILES： O=C1CC2(CN1)CNCCC2

Computed Properties

Exact Mass: 154.11100
Monoisotopic Mass: 154.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 41.1

Experimental Properties

PSA: 41.13000
LogP: 0.53370

2,7-Diazaspiro[4.5]decan-3-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

2,7-Diazaspiro[4.5]decan-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	230007-250mg	2,7-Diazaspiro[4.5]decan-3-one	1158750-89-0	95%	250mg	￡148.00	2022-02-28
Fluorochem	230007-1g	2,7-Diazaspiro[4.5]decan-3-one	1158750-89-0	95%	1g	￡369.00	2022-02-28
Fluorochem	230007-5g	2,7-Diazaspiro[4.5]decan-3-one	1158750-89-0	95%	5g	￡1811.00	2022-02-28
Alichem	A289000615-1g	2,7-Diazaspiro[4.5]decan-3-one	1158750-89-0	95%	1g	$478.95	2023-09-04
Ambeed	A144111-100mg	2,7-Diazaspiro[4.5]decan-3-one	1158750-89-0	95%	100mg	$84.0	2025-03-05
Ambeed	A144111-250mg	2,7-Diazaspiro[4.5]decan-3-one	1158750-89-0	95%	250mg	$106.0	2025-03-05
Ambeed	A144111-1g	2,7-Diazaspiro[4.5]decan-3-one	1158750-89-0	95%	1g	$364.0	2025-03-05
Ambeed	A144111-5g	2,7-Diazaspiro[4.5]decan-3-one	1158750-89-0	95%	5g	$1285.0	2025-03-05
BAI LING WEI Technology Co., Ltd.	1553395-100MG	2,7-Diazaspiro[4,5]decan-3-one hemioxalate, 95%	1158750-89-0	95%	100MG	¥ 4144	2021-07-08
BAI LING WEI Technology Co., Ltd.	1553395-500MG	2,7-Diazaspiro[4,5]decan-3-one hemioxalate, 95%	1158750-89-0	95%	500MG	¥ 16539	2021-07-08